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Compound of Interest

Compound Name:
2-(3-chlorophenoxy)-N-

methylethanamine

CAS No.: 102308-82-7

Cat. No.: B011818

Get Quote

Executive Summary & Core Directive
Immediate Action: All waste streams containing 2-(3-chlorophenoxy)-N-methylethanamine
must be classified as HALOGENATED ORGANIC WASTE.

Under no circumstances should this compound be disposed of down the drain or mixed with

non-halogenated solvents (e.g., acetone, methanol) unless the entire container is re-classified

as halogenated. The presence of the chlorine atom on the aromatic ring mandates high-

temperature incineration with acid gas scrubbing, a requirement distinct from standard organic

waste.

Chemical Profile & Hazard Analysis
To ensure safety, we must understand the "Why" behind the protocol. This compound presents

a dual-hazard profile based on its functional groups:

Secondary Amine (N-methylethanamine moiety):
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Reactivity: Basic. Reacts exothermically with strong acids, acid chlorides, and anhydrides.

Toxicity: Potential skin/eye irritant (Corrosive/Irritant).[1]

Chlorinated Aromatic Ether (3-chlorophenoxy moiety):

Environmental Fate: Halogenated aromatics are often persistent in the environment and

toxic to aquatic life.

Disposal Implication: The chlorine atom is the "limiting reagent" for disposal. It triggers the

requirement for segregation into halogenated waste streams to prevent the formation of

dioxins/furans during improper incineration.

Property Data/Status Operational Impact

CAS Number 102308-82-7
Unique Identifier for Waste

Manifests

Physical State Solid (typically) or Oil
Determines handling (scoop

vs. pipette)

Acidity/Basicity Basic (Amine)
DO NOT MIX with acids in

waste carboys

Halogen Content Yes (Chlorine)
MANDATORY: Segregate to

Halogenated Stream

Aquatic Toxicity High (Predicted)
Zero tolerance for drain

disposal

Waste Segregation Decision Logic
The following decision tree illustrates the critical logic flow for classifying this waste. Note the

"Hard Stop" at the Halogenated classification.
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Waste Generation:
2-(3-chlorophenoxy)-N-methylethanamine
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Is it dissolved in

a solvent?

Regardless of solvent type

Pack in Solid Waste
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Pour into Halogenated
Solvent Carboy
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Figure 1: Waste segregation logic tree. The presence of the chlorine atom forces the material

into the Halogenated stream regardless of the solvent used.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)
Best for: Expired reagents, synthesis byproducts, or contaminated solids.
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Containment: Keep the substance in its original container if possible. If the container is

compromised, transfer to a clear, sealable glass or HDPE jar.

Labeling: Affix a hazardous waste tag.

Constituents: Write "2-(3-chlorophenoxy)-N-methylethanamine".[2]

Hazard Checkboxes: Check "Toxic" and "Irritant".

Secondary Containment: Place the container into a larger "Lab Pack" drum designated for

solid toxic organics.

Avoid Solubilization: Do not dissolve the solid in solvent just to pour it into a liquid carboy.

This unnecessarily increases waste volume and cost.

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)
Best for: HPLC waste, mother liquors, or cleaning solvents.

Compatibility Check: Ensure the receiving carboy does NOT contain strong acids (e.g.,

Sulfuric, Nitric) or oxidizers (e.g., Hydrogen Peroxide).

Risk:[1][3][4][5][6] Mixing amines with acids generates heat. Mixing with oxidizers can

cause fire.

Selection of Carboy: Use the container marked "HALOGENATED WASTE".[7]

Note: Even if the compound is dissolved in 99% Methanol (non-halogenated), the 1%

solute renders the entire mixture Halogenated waste by regulatory definition.

Transfer: Funnel liquid into the carboy within a fume hood.

Log Entry: Immediately record the volume and constituent name on the carboy's log sheet.

Protocol C: Empty Containers[9]
Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or

dichloromethane).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b011818/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-2-3-chlorophenoxy-n-methylethanamine
https://www.aifchem.com/aif/goods/detail/102308-82-7
https://pubchem.ncbi.nlm.nih.gov/compound/295966
https://download.basf.com/p1/000000000030034801_SDS_GEN_GB/en_GB/Solvenon_DPM_30034801_SDS_GEN_GB_en_11-0.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/BNLCHEMICALSTORAGEANDCOMPATIBILITYTABLE.docx
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://www.cdms.telusagcg.com/ldat/mpE9N004.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsate Disposal: Pour the rinsate into the HALOGENATED WASTE carboy.

Defacing: Cross out the original label and mark "Empty."

Disposal: Discard the glass/plastic bottle in standard lab trash (glass disposal box), provided

no visible residue remains.

Spill Contingency & Emergency Response
Scientific Rationale: Because this compound is an amine, it can cause chemical burns.

Because it is halogenated, it poses long-term aquatic risks. Do not wash spills down the drain.

1. Alert & Evacuate
(If aerosolized)

2. Don PPE
(Nitrile Gloves, Goggles)

3. Containment
(Dyke with absorbent)

4. Absorption
(Vermiculite/Sand)

5. Disposal
(Seal in Bag -> HazWaste)

Click to download full resolution via product page

Figure 2: Emergency spill response workflow.

Step-by-Step Cleanup:

Isolate: Demarcate the area.

PPE: Wear double nitrile gloves (standard 4 mil nitrile offers good protection against short-

term amine contact), safety goggles, and a lab coat.

Dry Clean: If solid, scoop gently to avoid dust generation.

Wet Clean: If liquid, cover with Vermiculite or Dry Sand.

Note: Do not use standard paper towels for large spills of amines, as they can degrade or

react. Use inert absorbents.

Decontamination: Wipe the surface with a dilute ethanoic acid (vinegar) or citric acid solution

to neutralize trace amine residues, then wash with soap and water. Collect all wipes as

hazardous waste.
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Regulatory & Compliance Reference
Regulatory Body Code/Standard Relevance

EPA (RCRA) 40 CFR 261.31 (F-List)

Defines "Halogenated

Solvents" and mixtures

containing them.

EPA (RCRA) Characteristic D002
If the pH of the waste is >12.5,

it is Corrosive.

DOT UN 2811

Likely shipping name: Toxic

solids, organic, n.o.s. (2-(3-

chlorophenoxy)-N-

methylethanamine).

GHS H315, H318, H411
Skin Irritation, Eye Damage,

Toxic to Aquatic Life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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